Cas no 40276-93-5 (3-Methyl-1-hexyne)

3-Methyl-1-hexyne structure
3-Methyl-1-hexyne structure
Product Name:3-Methyl-1-hexyne
CAS No:40276-93-5
MF:C7H12
MW:96.1701822280884
CID:89418
PubChem ID:329760240
Update Time:2025-04-18

3-Methyl-1-hexyne Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1-hexyne
    • 3-methylhex-1-yne
    • 3-Methyl-1-hexyne technical grade
    • (2E,4Z)-4-(3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE)-1-PHENYLBUT-2-EN-1-ONE
    • MFCD00041671
    • EN300-787589
    • DTXSID70960667
    • 1-Hexyne, 3-methyl-
    • AKOS025295295
    • FT-0616034
    • 40276-93-5
    • 3-Methyl-1-hexyne, technical grade
    • DA-06118
    • MDL： MFCD00041671
    • Inchi： 1S/C7H12/c1-4-6-7(3)5-2/h2,7H,4,6H2,1,3H3
    • InChI Key： OPZULQHRFNTFFZ-UHFFFAOYSA-N
    • SMILES： C(CC)C(C#C)C
    • BRN： 1098327

Computed Properties

  • Exact Mass: 96.09390
  • Monoisotopic Mass: 96.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.710 g/mL at 25 °C
  • Melting Point: -88.73°C (estimate)
  • Boiling Point: 85°C
  • Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
  • Refractive Index: n20/D 1.402
  • PSA: 0.00000
  • LogP: 2.05580
  • Solubility: Insoluble

3-Methyl-1-hexyne Security Information

  • Symbol: GHS02
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 3295
  • WGK Germany：3
  • Hazard Category Code： 11
  • Safety Instruction： S16-S29-S33-S62
  • Hazardous Material Identification： F
  • HazardClass：3
  • PackingGroup：II
  • Risk Phrases：R11; R65
  • Packing Group：II
  • Packing Group：II

3-Methyl-1-hexyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
662887-1G
3-Methyl-1-hexyne
 40276-93-5 technical grade
1G
 ￥618.8 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
sc-231820-1 g
3-Methyl-1-hexyne,
 40276-93-5
1g
 ￥331.00 2023-07-11
Enamine
EN300-787589-0.05g
3-methylhex-1-yne
 40276-93-5 95.0%
0.05g
 $83.0 2025-03-21
Enamine
EN300-787589-0.1g
3-methylhex-1-yne
 40276-93-5 95.0%
0.1g
 $87.0 2025-03-21
Enamine
EN300-787589-0.25g
3-methylhex-1-yne
 40276-93-5 95.0%
0.25g
 $90.0 2025-03-21
Enamine
EN300-787589-0.5g
3-methylhex-1-yne
 40276-93-5 95.0%
0.5g
 $95.0 2025-03-21
Enamine
EN300-787589-1.0g
3-methylhex-1-yne
 40276-93-5 95.0%
1.0g
 $98.0 2025-03-21
Enamine
EN300-787589-2.5g
3-methylhex-1-yne
 40276-93-5 95.0%
2.5g
 $198.0 2025-03-21
Enamine
EN300-787589-5.0g
3-methylhex-1-yne
 40276-93-5 95.0%
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